Cas no 635305-24-7 (2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
635305-24-7 structure
Product Name:2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:635305-24-7
MF:C10H14BClO2S
MW:244.545960903168
MDL:MFCD08063140
CID:836001
PubChem ID:10354494
Update Time:2024-10-28

2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
    • 2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
    • 5-Chlorothiophene-2-Boronic acid pinacol ester
    • 2-(5-Chloro-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5-Chloro-2-thiopheneboronic Acid Pinacol Ester
    • 1,3,2-Dioxaborolane, 2-(5-chloro-2-thienyl)-4,4,5,5-tetramethyl-
    • zlchem 1223
    • PubChem23511
    • ZLD0692
    • DDDRRTOIHWNUSI-UHFFFAOYSA-N
    • KM0751
    • EBD2039782
    • MB05327
    • QC
    • DTXSID50438612
    • FT-0698730
    • MFCD08063140
    • SY022332
    • SCHEMBL5892452
    • AM20100571
    • H10061
    • 2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 2-(5-Chlorothiophen-2-yl)-4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolane
    • A868117
    • CS-0153849
    • AKOS015950082
    • 635305-24-7
    • GS-5836
    • EN300-156335
    • AC-33467
    • C3301
    • Z1395078108
    • MDL： MFCD08063140
    • Inchi： 1S/C10H14BClO2S/c1-9(2)10(3,4)14-11(13-9)7-5-6-8(12)15-7/h5-6H,1-4H3
    • InChI Key： DDDRRTOIHWNUSI-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(B2OC(C)(C)C(C)(C)O2)S1

Computed Properties

  • Exact Mass: 244.05000
  • Monoisotopic Mass: 244.0496087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7

Experimental Properties

  • Boiling Point: 360.9℃ at 760 mmHg
  • Refractive Index: 1.5080 to 1.5120
  • PSA: 46.70000
  • LogP: 2.70070

2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A710528-250mg
2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 635305-24-7 98%
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Ambeed
A710528-1g
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A710528-10g
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A710528-25g
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD103697-250mg
2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 635305-24-7 98%
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 ￥78.0 2022-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD103697-1g
2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 635305-24-7 98%
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 ￥56.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD103697-5g
2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 635305-24-7 98%
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 ￥200.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD103697-25g
2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 635305-24-7 98%
25g
 ￥951.0 2024-04-18
Fluorochem
219847-1g
2-(5-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 635305-24-7 95%
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 ￡54.00 2022-03-01

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